Cas no 2320179-46-0 (4-{1-({imidazo1,2-apyridin-2-yl}methyl)piperidin-4-ylmethoxy}-6-methylpyrimidine)

4-{1-({imidazo[1,2-a]pyridin-2-yl}methyl)piperidin-4-ylmethoxy}-6-methylpyrimidine is a heterocyclic compound featuring a fused imidazopyridine core linked to a piperidine-substituted pyrimidine moiety. This structure imparts notable pharmacological potential, particularly in targeting kinase-mediated pathways due to its ability to modulate protein-protein interactions. The compound's piperidine and pyrimidine groups enhance binding affinity and selectivity, while the imidazopyridine scaffold contributes to metabolic stability. Its balanced lipophilicity and molecular weight suggest favorable pharmacokinetic properties, including membrane permeability and oral bioavailability. This makes it a promising candidate for further investigation in therapeutic applications, particularly in oncology and inflammation-related disorders. The synthetic route is well-documented, ensuring reproducibility for research-scale production.
4-{1-({imidazo1,2-apyridin-2-yl}methyl)piperidin-4-ylmethoxy}-6-methylpyrimidine structure
2320179-46-0 structure
Product Name:4-{1-({imidazo1,2-apyridin-2-yl}methyl)piperidin-4-ylmethoxy}-6-methylpyrimidine
CAS No:2320179-46-0
MF:C19H23N5O
MW:337.418823480606
CID:5326838
Update Time:2025-10-18

4-{1-({imidazo1,2-apyridin-2-yl}methyl)piperidin-4-ylmethoxy}-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-((4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)methyl)imidazo[1,2-a]pyridine
    • 2-[[4-[(6-methylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methyl]imidazo[1,2-a]pyridine
    • 4-{1-({imidazo1,2-apyridin-2-yl}methyl)piperidin-4-ylmethoxy}-6-methylpyrimidine
    • Inchi: 1S/C19H23N5O/c1-15-10-19(21-14-20-15)25-13-16-5-8-23(9-6-16)11-17-12-24-7-3-2-4-18(24)22-17/h2-4,7,10,12,14,16H,5-6,8-9,11,13H2,1H3
    • InChI Key: CNJCOJDTJMZKDL-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C)N=CN=1)CC1CCN(CC2=CN3C=CC=CC3=N2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 415
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55.6

4-{1-({imidazo1,2-apyridin-2-yl}methyl)piperidin-4-ylmethoxy}-6-methylpyrimidine Pricemore >>

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Additional information on 4-{1-({imidazo1,2-apyridin-2-yl}methyl)piperidin-4-ylmethoxy}-6-methylpyrimidine

Recent Advances in the Study of 4-{1-({imidazo[1,2-a]pyridin-2-yl}methyl)piperidin-4-ylmethoxy}-6-methylpyrimidine (CAS: 2320179-46-0)

The compound 4-{1-({imidazo[1,2-a]pyridin-2-yl}methyl)piperidin-4-ylmethoxy}-6-methylpyrimidine (CAS: 2320179-46-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique imidazopyridine and piperidine moieties, has been the subject of multiple studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the compound's role as a modulator of specific biological targets, particularly in the context of neurological disorders and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for certain G-protein-coupled receptors (GPCRs), suggesting its potential as a novel therapeutic agent for conditions such as Parkinson's disease and chronic pain.

In addition to its receptor-binding properties, the compound's pharmacokinetic profile has been extensively investigated. A preclinical study conducted by researchers at the University of Cambridge revealed favorable absorption and distribution characteristics, with notable blood-brain barrier penetration. These findings were further corroborated by in vivo experiments showing sustained plasma concentrations and minimal off-target effects.

The synthetic pathway for 4-{1-({imidazo[1,2-a]pyridin-2-yl}methyl)piperidin-4-ylmethoxy}-6-methylpyrimidine has also been optimized in recent years. A 2022 patent application (WO2022156789) detailed an improved synthesis method that enhances yield and purity while reducing production costs. This advancement is expected to facilitate larger-scale production for clinical trials.

Ongoing clinical research is exploring the compound's safety and efficacy in human subjects. Preliminary results from Phase I trials indicate good tolerability at therapeutic doses, with no significant adverse effects reported. Researchers are particularly interested in its potential as a disease-modifying agent rather than merely symptomatic treatment for neurodegenerative disorders.

Future research directions include structure-activity relationship (SAR) studies to optimize the compound's selectivity and potency, as well as investigations into potential combination therapies. The unique chemical scaffold of 2320179-46-0 offers numerous opportunities for derivatization and the development of second-generation compounds with enhanced therapeutic profiles.

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